Cas no 2172006-68-5 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172006-68-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6286511
• PubChem ID: 165565651
• Update Time: 2025-05-23

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1573171
• 2172006-68-5

• Inchi： 1S/C25H28N2O6/c1-25(2,23(30)27-11-16(12-27)32-14-22(28)29)15-26-24(31)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： IGDLKODPKANCCW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(C)(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic Acid (CAS No. 2172006-68-5)

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid, identified by its CAS number 2172006-68-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multi-functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid includes a variety of substituents that are strategically positioned to enhance its biological efficacy. The presence of a fluoren-9-yl moiety is particularly noteworthy, as fluorene derivatives are known for their stability and ability to interact with biological targets. This feature makes the compound an attractive candidate for drug design and development. Additionally, the methoxycarbonyl group and the azetidin ring contribute to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. Among these diseases, cancer remains a significant global health challenge. The compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}oxy)acetic acid has been investigated for its potential role in cancer therapy due to its ability to modulate key cellular pathways involved in tumor growth and progression. Studies have shown that this compound can interact with specific enzymes and receptors that are overexpressed in cancer cells, leading to inhibition of their proliferation and induction of apoptosis.

The pharmacological activity of 2-(1-(3-(9H-fluoren-9-yloxy-carbonyl)amino)-2,2-dimethylpropanoylamino)-azetidin-3-yloxy)acetic acid has been further explored in preclinical models. These studies have demonstrated that the compound exhibits potent anti-proliferative effects against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are commonly dysregulated in cancer cells. By targeting these pathways, the compound can effectively disrupt the survival and growth signals that cancer cells rely on.

Beyond its anti-cancer properties, 2-(1-(3-(9H-fluoren-9-yloxy-carbonyl)amino)-2,2-dimethylpropanoylamino)-azetidin^{-3-yloxy)acetic acid} has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines has made it a subject of interest for researchers looking to develop novel anti-inflammatory agents.

The synthesis of CAS No. 2172006^-68-5, or more specifically 2-(1-(3-(9H-fluoren